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Compound of Interest

Compound Name:
5-Cyclopropoxy-6-iodopicolinic

acid

Cat. No.: B14809278

Get Quote

CAS 1243386-85-7 | Key Intermediate for MEK Inhibitor
Synthesis[1]
Part 1: Chemical Identity & Core Metrics
5-Cyclopropoxy-6-iodopicolinic acid is a highly functionalized pyridine derivative used

primarily as a scaffold in medicinal chemistry. Its structural uniqueness lies in the combination

of a sterically demanding cyclopropyl ether, a reactive iodide handle for cross-coupling, and a

carboxylic acid for amide formation. This molecule is a known intermediate in the synthesis of

MEK inhibitors (e.g., analogs related to Trametinib).

Physicochemical Profile[1][2][3][4][5][6]
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Metric Data Technical Context

CAS Number 1243386-85-7
Unique identifier for regulatory

and cataloging purposes.[1]

IUPAC Name
5-cyclopropoxy-6-iodo-

pyridine-2-carboxylic acid

Defines the substitution

pattern: Carboxyl (C2),

Cyclopropoxy (C5), Iodo (C6).

Molecular Formula C₉H₈INO₃

Contains a heavy halogen

(Iodine) significantly impacting

mass defect.

Molecular Weight 305.07 g/mol

Calculated using IUPAC

atomic weights (C: 12.011, H:

1.008, I: 126.904, N: 14.007,

O: 15.999).

Exact Mass 304.955
Monoisotopic mass (critical for

High-Res MS confirmation).

LogP (Predicted) ~2.1 - 2.5

Moderately lipophilic due to the

cyclopropyl and iodo groups,

despite the polar acid.

pKa (Acid) ~3.5 - 4.0

The electron-withdrawing

iodine and nitrogen ring lower

the pKa relative to benzoic

acid.

Part 2: Structural Analysis & Synthetic Logic
Molecular Architecture
The molecule is built on a pyridine-2-carboxylic acid (picolinic acid) core.

Position 2 (-COOH): Acts as the "head" for amide coupling reactions or heterocycle formation

(e.g., oxadiazoles).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.bldpharm.com/products/154497-83-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14809278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position 5 (-O-Cyclopropyl): Provides metabolic stability and hydrophobic bulk. The

cyclopropyl ether is chemically distinct from isopropyl or ethyl ethers due to the ring strain

(~27.5 kcal/mol) and "banana bonds" (high p-character), which can influence binding affinity

in enzyme pockets.

Position 6 (-I): A high-value "warhead" for Palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Sonogashira) or nucleophilic aromatic substitution (

).

Synthetic Pathway Visualization
The synthesis typically proceeds via the alkylation of a hydroxy-iodo precursor. The introduction

of the cyclopropyl group is the rate-limiting step due to the poor electrophilicity of cyclopropyl

halides.

Figure 1: Standard synthetic route via O-alkylation of the 5-hydroxy precursor.
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Part 3: Experimental Protocols & Characterization
Mass Spectrometry (LC-MS) Interpretation
When analyzing this compound, the iodine atom provides a distinct signature.

Ionization Mode: Electrospray Ionization (ESI) in Negative Mode (ESI-) is preferred due to

the carboxylic acid.

Observed Mass (ESI-):

m/z.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b14809278/docs?utm_src=pdf-body-img#in-depth-technical-guide-5-cyclopropoxy-6-iodopicolinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14809278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observed Mass (ESI+):

m/z.

Fragmentation Pattern:

Loss of CO₂ (-44 Da): Characteristic of carboxylic acids (Peak at ~262 m/z).

Loss of Cyclopropyl radical/group: Cleavage of the ether bond.

Iodine Defect: Iodine has a negative mass defect. High-resolution MS is required to

distinguish it from isobaric impurities.

NMR Spectroscopy Expectations
¹H NMR (DMSO-d₆):

Aromatic Region: Two doublets (or singlets if para-like) for the pyridine protons at positions

3 and 4. Due to the electron-withdrawing Iodine at C6 and Carboxyl at C2, these signals

will be deshielded (downfield, ~7.5 - 8.5 ppm).

Cyclopropyl Region:

Methine (-CH-O-): Multiplet at ~3.9 - 4.1 ppm.

Methylene (-CH₂-): Two multiplets at ~0.6 - 0.9 ppm (distinctive roof effect).

¹³C NMR:

Carbonyl carbon (~165 ppm).

C-I carbon (significantly upfield due to the heavy atom effect, often ~100-110 ppm).

Part 4: Handling, Stability & Safety (E-E-A-T)
Stability Concerns

Photolability: Aryl iodides are susceptible to homolytic cleavage under UV light.

Protocol: Store in amber glass vials wrapped in aluminum foil.
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Cyclopropyl Ether Stability: While generally stable, the cyclopropyl ring can open under

strong acidic conditions (e.g., neat TFA or HBr).

Protocol: Avoid strong Lewis acids during workup; use mild buffers (phosphate/citrate).

Safety Profile
Skin Sensitization: Halogenated pyridines are potential sensitizers.

H315/H319: Causes skin and serious eye irritation.

P-Statements: Wear nitrile gloves (double-gloving recommended for iodine compounds) and

handle in a fume hood to avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 154497-83-3|6-Iodo-5-methoxypicolinic acid|BLD Pharm [bldpharm.com]

2. 1255098-43-1|Methyl 5-hydroxy-6-iodopicolinate|BLD Pharm [bldpharm.com]
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To cite this document: BenchChem. [In-Depth Technical Guide: 5-Cyclopropoxy-6-
iodopicolinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14809278/docs#in-depth-technical-guide-5-
cyclopropoxy-6-iodopicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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